Cas no 1220038-21-0 (N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride)

• Product Name: N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride
• CAS No: 1220038-21-0
• MF: C₉H₂₂Cl₂N₂
• MW: 229.190380573273
• CID: 1078625
• PubChem ID: 53410848
• Update Time: 2025-10-29

N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride
• 1220038-21-0
• AKOS015845519
• N-butyl-N-methylpyrrolidin-3-aminedihydrochloride
• N-butyl-N-methylpyrrolidin-3-amine;dihydrochloride
• N-butyl-N-methylpyrrolidin-3-amine dihydrochloride

• MDL： MFCD13561585
• Inchi： 1S/C9H20N2.2ClH/c1-3-4-7-11(2)9-5-6-10-8-9;;/h9-10H,3-8H2,1-2H3;2*1H
• InChI Key： MRQUQHWJSXEWOA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(CCCC)C1CNCC1

Computed Properties

• Exact Mass: 228.1160041g/mol
• Monoisotopic Mass: 228.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride

N-Butyl-N-methyl-3-pyrrolidinamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1220038-21-0, known as N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound. The molecule consists of a pyrrolidine ring substituted with an N-butyl and N-methyl group at the 3-position, along with two hydrochloride counterions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The compound's ability to act as a chiral auxiliary in asymmetric synthesis has also been documented, enabling the production of enantiomerically pure compounds with high efficiency.

In terms of synthesis, N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride can be prepared through various methods, including alkylation of pyrrolidine derivatives or through the hydrochloric acid salt formation of the corresponding free amine. These methods have been optimized to enhance yield and purity, ensuring scalability for industrial applications.

The applications of N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride extend beyond pharmaceuticals. It has been utilized in the synthesis of advanced materials, such as polymers and coatings, where its nitrogen-containing structure contributes to improved mechanical properties and thermal stability. Additionally, its role in agrochemicals has been explored, particularly in the development of herbicides and pesticides with enhanced efficacy and reduced environmental impact.

Recent advancements in computational chemistry have further elucidated the molecular interactions of N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride. Quantum mechanical studies have provided insights into its electronic structure and reactivity, enabling better predictions for its behavior in different chemical environments.

In conclusion, N-Butyl-N-methyl-3-pyrrolidinamine dihydrochloride is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.